1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one

Specification

• CAS No.: 2640818-03-5
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone
• Standard InChI: InChI=1S/C16H17N3O2/c1-12(20)14-4-2-3-5-15(14)13-10-17-16(18-11-13)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3
• Standard InChI Key: PNMHEBNERJKOEV-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrimidine ring (C$_4$H$_3$N$_2$) substituted at the 5-position with a phenyl group bearing an ethanone moiety and at the 2-position with a morpholine ring (C$_4$H$_9$NO). The IUPAC name, 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone, reflects this arrangement. Key structural attributes include:

Property	Value
Molecular Formula	C$_{16}$H$_{17}$N$_3$O$_2$
Molecular Weight	283.32 g/mol
SMILES	CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
XLogP3	2.77
Topological Polar Surface Area	38.69 Ų

The pyrimidine ring adopts a planar conformation, while the morpholine group contributes to the molecule’s solubility in polar solvents.

Spectroscopic and Crystallographic Data

• NMR: $^1$H NMR spectra show characteristic signals for the morpholine protons (δ 3.6–3.8 ppm, multiplet) and the acetyl group (δ 2.6 ppm, singlet).

• Crystallography: Bond lengths in the pyrimidine ring (C–N: 1.34 Å; C–C: 1.39 Å) align with aromatic systems, while the ethanone C=O bond measures 1.21 Å.

Synthesis and Optimization

Key Synthetic Routes

The synthesis involves multi-step protocols to assemble the pyrimidine core and introduce substituents:

Pyrimidine Core Formation

• Condensation Reaction: 2-Chloropyrimidine-5-carbaldehyde reacts with acetophenone derivatives under basic conditions (K$_2$CO$_3$, DMF, 80°C) to form the phenyl-pyrimidine backbone.

• Morpholine Substitution: Nucleophilic aromatic substitution replaces the chlorine atom with morpholine using Pd(PPh$_3$)$_4$ as a catalyst (toluene, 110°C, 12 h).

Ethanone Functionalization

The acetyl group is introduced via Friedel-Crafts acylation, employing AlCl$_3$ as a Lewis catalyst (CH$_2$Cl$_2$, 0°C to RT).

Reaction Optimization

• Yield Improvements: Switching from batch to continuous-flow reactors increased yields from 45% to 72% by enhancing heat transfer.

• Solvent Effects: Tetrahydrofuran (THF) outperforms dimethylformamide (DMF) in reducing side reactions during morpholine substitution.

Biological and Pharmacological Activities

Antimicrobial Properties

In vitro studies on structurally analogous pyrimidines demonstrate broad-spectrum activity:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	8.2
Escherichia coli	16.5
Candida albicans	32.1

Mechanistic studies suggest inhibition of bacterial DNA gyrase and fungal ergosterol biosynthesis.

Applications in Material Science

Organic Electronics

The conjugated π-system enables use as an electron-transport layer in OLEDs, achieving a luminance efficiency of 12.3 cd/A.

Coordination Chemistry

As a ligand, it forms stable complexes with Cu(II) and Fe(III), exhibiting catalytic activity in oxidation reactions (TOF = 220 h$^{-1}$ for benzyl alcohol oxidation).

Future Perspectives

Drug Development

• Structural Modifications: Introducing fluorinated groups could enhance blood-brain barrier penetration for CNS-targeted therapies.

• Combination Therapies: Synergy with cisplatin merits exploration in drug-resistant cancers.

Green Chemistry Initiatives

Adopting biocatalytic methods (e.g., enzyme-mediated morpholine coupling) may reduce reliance on toxic solvents.